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Compound of Interest

Compound Name: Nuvaring
CAS No.: 131562-74-8
Cat. No.: B1244231
Get Quote
. J

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling NuvaRing®. The following procedural
guidance is designed to ensure the safe handling and disposal of this product in a laboratory
environment. NuvaRing® contains the active hormonal ingredients etonogestrel, a progestin,
and ethinyl estradiol, an estrogen.[1][2][3][4] These compounds are potent and require specific
handling procedures to prevent occupational exposure.

Occupational Exposure Limits and Product Composition

The active pharmaceutical ingredients (APIs) in NuvaRing®, etonogestrel and ethinyl estradiol,
have established occupational exposure limits (OELS) due to their hormonal activity.[5]
Adherence to these limits is critical to prevent unintended physiological effects.
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Parameter Etonogestrel Ethinyl Estradiol
Total Content per Ring 11.7mg 2.7 mg
Average Daily Release 0.120 mg/day 0.015 mg/day
Occupational Exposure Band OEB 5 OEB 5
8-hr Time-Weighted Avg.
0.05 pg/m3 0.01 pg/m3
(TWA)
Surface Wipe Limit 0.5 u g/100 cm? 0.1 u g/100 cm?

Data sourced from Safety Data
Sheets and product

information leaflets.[1][3][5]

Personal Protective Equipment (PPE) and Handling
Protocols

A thorough hazard assessment should be conducted for any specific laboratory procedure
involving NuvaRing®.[6][7][8] However, the following PPE is recommended as a minimum
standard for handling the intact ring or its isolated active components.

Core PPE Requirements

o Hand Protection: Wear chemical-resistant, impervious disposable gloves.[9] For tasks with a
higher risk of exposure, consider double-gloving.[5][10] Nitrile gloves are a suitable choice
for incidental contact.[7]

o Eye and Face Protection: At a minimum, wear safety glasses with side shields.[6][11] When
there is a potential for splash, dust, or aerosol generation (e.g., if manipulating the ring's
components), chemical splash goggles should be worn.[6] A face shield provides an
additional layer of protection and is recommended in these higher-risk scenarios.[6][11][12]

» Body Protection: A laboratory coat is mandatory to protect skin and clothing.[5][11][12]
Depending on the specific task, additional protective garments such as aprons or disposable
sleevelets may be necessary to prevent any exposed skin surfaces.[5][11]
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» Footwear: Closed-toe shoes must be worn in the laboratory at all times.[6][12]

Safe Handling Procedures

e Work Area: Handle NuvaRing® and its components in a well-ventilated area.[9] For any
procedures that could generate dust or aerosols of the active ingredients (e.g., cutting the
ring for analytical purposes), use local exhaust ventilation or a containment system like a
glove box.[5][10][13]

o Hygiene: Avoid all direct contact with the product.[5][13] Do not touch skin or eyes with
gloved hands. Wash hands thoroughly with soap and water after handling and before leaving
the laboratory.[5][9][13] Do not eat, drink, or smoke in areas where the product is handled.[5]
[10][13]

» Accidental Exposure:

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water.[13]

o Eye Contact: Immediately flush eyes with plenty of water. Seek medical attention if
irritation develops and persists.[5][13]

o If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and get medical
attention.[5][13]

Operational and Disposal Plans

Proper logistical planning for the entire lifecycle of the product within the laboratory is essential,
from receipt to final disposal.

Storage

Store NuvaRing® in its original sachet, protected from light, at room temperature between
15°C and 30°C (59°F and 86°F).[2][14] Do not store above 30°C (86°F).[14] It should be stored
in a locked, secure area.[5][13]

Spill Management
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In case of a spill of the active ingredients (in powdered form), evacuate non-essential
personnel.[9] Use personal protective equipment.[5] Carefully sweep up or vacuum the spillage
and collect it in a suitable, labeled container for disposal.[11] Avoid methods that would
disperse dust into the air.[11][13]

Disposal Plan

The disposal of hormonal contraceptives requires special attention to prevent environmental
contamination.[15][16]

e Used/Unused Rings: After use or at the end of an experiment, the ring should be placed
back into its re-closable foil pouch and discarded as pharmaceutical waste.[14] Do NOT flush
NuvaRing® down the toilet.[14]

o Laboratory Waste: All unused, expired, or contaminated NuvaRing® products must be
disposed of in accordance with institutional policies and hazardous waste regulations, such
as the Resource Conservation and Recovery Act (RCRA).[17][18] This typically involves
collection by the institution's Environmental Health and Safety (EHS) department for
incineration by an approved vendor.[17]

» Contaminated Materials: Any materials that have come into contact with NuvaRing® or its
active ingredients (gloves, bench paper, etc.) should be segregated into a designated, clearly
labeled hazardous waste stream for proper disposal.[18]

Visualized Workflow: Handling NuvaRing® in a
Laboratory

The following diagram illustrates the standard procedural flow for safely handling NuvaRing®
from receipt to disposal in a research environment.
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Caption: Logical workflow for safe handling of NuvaRing® in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling of NuvaRing® in a
Research Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244231/docs#essential-safety-and-handling-of-
nuvaring-in-a-research-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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